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Introduction

Strophanthidin is a cardiac glycoside, a class of naturally occurring compounds known for
their profound effects on heart muscle.[1][2][3] Historically, it has been used in the treatment of
heart conditions, though its clinical application has largely been superseded by safer
alternatives with a wider therapeutic index.[2] Derived from the seeds of Strophanthus species,
strophanthidin’'s primary mechanism of action involves the inhibition of the Na+/K+-ATPase
enzyme, leading to enhanced cardiac contractility.[2][4] This guide provides a comprehensive
overview of the basic pharmacological profile of strophanthidin, intended for professionals in
research and drug development.

Mechanism of Action

The principal pharmacological effect of strophanthidin is its inhibitory action on the sodium-
potassium adenosine triphosphatase (Na+/K+-ATPase) pump, an enzyme crucial for
maintaining the electrochemical gradients of sodium and potassium ions across the cell
membrane.[4][5][6]
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Inhibition of the Na+/K+-ATPase pump by strophanthidin leads to an increase in the
intracellular sodium concentration.[5][7][8] This elevation of intracellular sodium alters the
function of the sodium-calcium exchanger (NCX). Instead of its usual role of extruding calcium
from the cell, the increased intracellular sodium concentration drives the NCX to work in
reverse, bringing more calcium into the cell.[5][7] The resulting increase in intracellular calcium
concentration is the key event that enhances the force of contraction of the heart muscle, an
effect known as a positive inotropic effect.[5][7][8]

It is important to note that the effects of strophanthidin on Na+/K+-ATPase activity are
concentration-dependent. At very low concentrations (0.1 and 1 nmol/L), strophanthidin has
been observed to increase Na+/K+-ATPase activity, while at higher concentrations (1-100
pmol/L), it exhibits its characteristic inhibitory effect.[1][3][9]

Signaling Pathway of Strophanthidin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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